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Compound of Interest |

6-lodo-chroman-4-ylamine
Compound Name:

hydrochloride
CAS No.: 676133-39-4
Cat. No.: B1504684

Get Quote

The chroman (3,4-dihydro-2H-1-benzopyran) framework is a cornerstone of medicinal
chemistry, recognized as a "privileged scaffold” due to its prevalence in a vast array of natural
products and therapeutically active agents.[1] Derivatives of this core structure are known to
exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory,
antioxidant, and neuroprotective effects.[2][3][4]

This guide focuses on a specific, less-documented derivative: 6-lodo-chroman-4-ylamine
hydrochloride. While extensive literature on this particular molecule is scarce, its structure—
combining the bioactive chroman-4-ylamine core with a strategically placed iodine atom—
suggests significant potential in drug discovery and chemical biology. The iodine substituent is
not merely a placeholder; it is a versatile tool that can profoundly influence a molecule's
pharmacokinetic profile, provide a handle for advanced synthetic transformations, and enable
radiolabeling for diagnostic imaging.[5][6]

This document will, therefore, synthesize information from the broader class of chroman
derivatives and the well-established principles of medicinal chemistry to provide an in-depth
technical guide. We will explore its proposed synthesis, potential mechanisms of action, and
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detailed experimental workflows, offering a comprehensive resource for researchers looking to

exploit the unique properties of this compound.

Molecular Profile and Physicochemical Properties

6-lodo-chroman-4-ylamine hydrochloride is an aromatic heterocyclic amine salt. The

hydrochloride form enhances aqueous solubility and stability, making it suitable for biological

assays and potential pharmaceutical formulations.[7] Key properties are summarized below.

Property Value Source | Note

CAS Number 90609-63-5 Verified

Molecular Formula CoH11INO - HCI

Molecular Weight 327.55 g/mol Calculated
6-iodo-3,4-dihydro-2H-

IUPAC Name chromen-4-amine

hydrochloride

Physical Form

Solid (Predicted)

Based on analogs

Solubility

Soluble in water, DMSO,
Methanol (Predicted)

Hydrochloride salt form

Storage Temperature

Room temperature, keep dry

and cool

Based on analogs

Topological Polar Surface Area
(TPSA)

35.25 A2 (for free base)

Predicted, based on analogs[8]

Predicted logP

2.54 (for free base)

Predicted, based on analogs[8]

Synthesis and Characterization

While a specific documented synthesis for 6-lodo-chroman-4-ylamine is not readily available in

peer-reviewed literature, a plausible and robust synthetic route can be designed based on

established methodologies for chroman-4-one and chroman-4-ylamine synthesis.[1][9][10]
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Proposed Synthetic Pathway

The synthesis can be envisioned as a multi-step process starting from a commercially
available, appropriately substituted phenol. The key transformations include the formation of
the chroman-4-one core, followed by the introduction of the amine functionality.

4-lodophenol
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Caption: Proposed synthetic workflow for 6-lodo-chroman-4-ylamine hydrochloride.
Step-by-Step Rationale:

» Friedel-Crafts Acylation: The synthesis would likely commence with the Friedel-Crafts
acylation of 4-iodophenol with 3-chloropropionyl chloride in the presence of a Lewis acid like
aluminum chloride (AICI3). This reaction forms the key intermediate, 3-chloro-1-(2-hydroxy-5-
iodophenyl)propan-1-one.

e Intramolecular Cyclization: The intermediate is then treated with a base (e.g., NaOH) to
facilitate an intramolecular Williamson ether synthesis. The phenolic hydroxyl group
displaces the terminal chloride, closing the dihydropyran ring to yield 6-iodo-chroman-4-one.
This is a standard and efficient method for constructing the chroman-4-one scaffold.[4]

o Reductive Amination: The ketone at the C-4 position is converted to the primary amine. A
highly effective method is reductive amination. The ketone can be reacted with an ammonia
source, such as ammonium acetate, to form an intermediate imine, which is then reduced in
situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OACc)s).[11] This one-
pot procedure is generally high-yielding and avoids the isolation of the unstable imine.
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o Salt Formation: Finally, the resulting free base, 6-lodo-chroman-4-ylamine, is dissolved in a
suitable solvent (e.g., diethyl ether or methanol) and treated with a solution of hydrochloric
acid to precipitate the stable hydrochloride salt.

Structural Characterization

Confirmation of the final product's identity and purity would be achieved using standard
analytical techniques:

e 1H and 3C NMR Spectroscopy: To confirm the carbon-hydrogen framework. Key signals
would include the aromatic protons (showing splitting patterns consistent with 1,2,4-
trisubstitution), the diastereotopic protons of the C-2 and C-3 positions of the chroman ring,
and the methine proton at C-4 adjacent to the amine.[10]

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern characteristic
of an iodine-containing compound.

« Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretches of
the primary amine and the C-O-C stretch of the ether.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final
compound.

Potential Applications in Research and Drug
Development

The unique combination of the chroman-4-ylamine scaffold and an iodine substituent opens up
several avenues for research.

As a Lead Compound in Medicinal Chemistry

The chroman core is associated with a multitude of biological activities.[2][12] Therefore, 6-
lodo-chroman-4-ylamine hydrochloride is a strong candidate for screening in various
therapeutic areas:

» Neuroprotection: Many chroman derivatives, including analogs of Vitamin E, are potent
antioxidants and have been investigated for neuroprotective properties.[7]
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» Anticancer Activity: Chroman-4-ones have been identified as inhibitors of various targets
relevant to oncology, such as sirtuin deacetylases (e.g., SIRT2).[13]

» Anticonvulsant and Anti-inflammatory Effects: The scaffold has also been linked to
anticonvulsant and anti-inflammatory activities, potentially through modulation of ion
channels or inflammatory cytokines.[2][12]

The iodine atom plays a crucial role here. Its large size and lipophilicity can enhance binding to
hydrophobic pockets in target proteins, potentially increasing potency or altering selectivity
compared to non-iodinated analogs.[5]

As a Precursor for Radiolabeled Imaging Agents

The presence of a stable carbon-iodine bond on the aromatic ring makes this molecule an
excellent precursor for radiopharmaceuticals.[5] Radioisotopes of iodine are widely used in
nuclear medicine:

e lodine-123 (*231): Used for Single Photon Emission Computed Tomography (SPECT) imaging.
 lodine-124 (324]): A positron emitter used for Positron Emission Tomography (PET) imaging.
» lodine-131 (*31]): Used for both imaging and targeted radiotherapy.[6]

By synthesizing the molecule with one of these isotopes, researchers can create a tracer to
study drug distribution in vivo, measure target engagement, or visualize physiological
processes non-invasively. The stability of the aryl-iodide bond is critical to prevent premature
deiodination and off-target accumulation of radioactivity.[6]

As a Tool Compound in Chemical Biology

The heavy iodine atom can be useful in biophysical studies. For example, in X-ray
crystallography, it can aid in solving the phase problem through single-wavelength anomalous
dispersion (SAD) phasing, helping to determine the three-dimensional structure of a target
protein in complex with the ligand.

Postulated Mechanism of Action: SIRT2 Inhibition

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pdf.benchchem.com/158/An_In_depth_Technical_Guide_on_the_Core_Mechanism_of_Action_of_Chroman_4_one_Derivatives.pdf
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-11-77
https://pmc.ncbi.nlm.nih.gov/articles/PMC5015874/
https://pdf.benchchem.com/451/Role_of_iodine_substituent_in_the_reactivity_of_aromatic_compounds.pdf
https://pdf.benchchem.com/451/Role_of_iodine_substituent_in_the_reactivity_of_aromatic_compounds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5499721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5499721/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Based on published data for structurally related chroman-4-ones, one plausible mechanism of
action is the inhibition of SIRT2, a NAD*-dependent deacetylase involved in cell cycle
regulation and tumorigenesis.[13]
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Caption: Postulated signaling pathway involving SIRT2 inhibition by a chroman derivative.

In this model, the chroman-4-ylamine derivative binds to and inhibits SIRT2. This prevents the
deacetylation of a-tubulin, leading to an accumulation of acetylated, stable microtubules. The
disruption of microtubule dynamics can, in turn, lead to cell cycle arrest and potentially
apoptosis, providing a rationale for its potential anticancer activity.[13]

Experimental Protocols
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The following section provides a detailed, self-validating protocol for assessing the inhibitory
activity of 6-lodo-chroman-4-ylamine hydrochloride against a relevant enzyme target,
SIRT2. This protocol is adapted from established methods for sirtuin inhibitor screening.[13]

In Vitro SIRT2 Inhibition Assay (Fluorogenic)

Objective: To determine the half-maximal inhibitory concentration (ICso) of 6-lodo-chroman-4-
ylamine hydrochloride against recombinant human SIRT2.

Materials:

Recombinant human SIRT2 enzyme

e Fluorogenic SIRT2 substrate (e.g., Fluor de Lys®-SIRT2)

» Nicotinamide adenine dinucleotide (NAD)

o Developer reagent (containing a trypsin-like protease and a fluorescence developer)
o Assay Buffer: 50 mM Tris-HCI (pH 8.0), 137 mM NacCl, 2.7 mM KCI, 1 mM MgClz

e Test Compound: 6-lodo-chroman-4-ylamine hydrochloride dissolved in DMSO

e 96-well black, flat-bottom microplates

Microplate reader with fluorescence capability (Excitation: 360 nm, Emission: 460 nm)

Workflow Diagram:
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1. Prepare Serial Dilution
of Test Compound in DMSO

l

2. Add Assay Components to Plate
(Buffer, NAD*, SIRT2, Compound)

'

3. Pre-incubate at 37°C
for 10 minutes

'

4. Initiate Reaction
by Adding Substrate

'

5. Incubate at 37°C
for 60 minutes

l

6. Stop Reaction & Develop Signal
by Adding Developer Reagent

'

7. Incubate at RT
for 30 minutes (in dark)

'

8. Read Fluorescence
(Ex: 360 nm, Em: 460 nm)

'

9. Analyze Data
(Calculate % Inhibition, Plot Dose-Response, Determine ICso)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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